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Cat. No.: B3149298 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

N-methylation is a critical post-translational modification (PTM) where one or more methyl

groups are added to nitrogen atoms within a peptide or protein.[1] This modification, occurring

on the side chains of amino acids like lysine and arginine or at the protein's N-terminus, plays a

fundamental role in regulating numerous cellular processes, including signal transduction,

transcriptional regulation, and protein-protein interactions.[1][2] The addition of a methyl group

(14.01565 Da) or substitutions of H with CH3 can subtly alter a protein's structure and function,

influencing its stability, hydrophobicity, and binding affinities.[3][4] Consequently, aberrant

methylation patterns have been implicated in various diseases, including cancer and

neurodegenerative disorders, making N-methylated peptides significant targets for drug

development and biomarker discovery.[2][5]

Mass spectrometry (MS) has become the definitive tool for identifying and quantifying protein

methylation.[1] However, the characterization of N-methylated peptides presents unique

analytical challenges, such as the labile nature of the methyl group under certain fragmentation

techniques and the existence of isobaric modifications (e.g., lysine trimethylation and arginine

acetylation). This document provides detailed protocols and application insights for the robust

characterization of N-methylated peptides using advanced mass spectrometry techniques.
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Experimental Workflow for N-Methylated Peptide
Characterization
A typical workflow for identifying and characterizing N-methylated peptides from a complex

biological sample involves several key stages: protein extraction and digestion, enrichment of

methylated peptides, separation by liquid chromatography, and analysis by tandem mass

spectrometry. Each step is critical for achieving high-quality, reliable results.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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